4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide

• IUPAC Name: 4-[benzyl(methylsulfonyl)amino]-N-[2-(4-methylphenyl)sulfanylethyl]benzamide
• InChI: InChI=1S/C24H26N2O3S2/c1-19-8-14-23(15-9-19)30-17-16-25-24(27)21-10-12-22(13-11-21)26(31(2,28)29)18-20-6-4-3-5-7-20/h3-15H,16-18H2,1-2H3,(H,25,27)
• InChI Key: LOCWRFJGFJXVON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C24H26N2O3S2
• Molecular Weight: 454.6 g/mol

Description

4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide, also known as BMSB, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. BMSB belongs to the class of compounds known as sulfonamides, which are widely used in medicinal chemistry due to their ability to inhibit enzyme activity.

Scientific Research Applications

4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has also been investigated for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

The mechanism of action of 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide involves the inhibition of certain enzymes, particularly carbonic anhydrases. Carbonic anhydrases play a critical role in various physiological processes, including acid-base balance, respiration, and ion transport. Inhibition of carbonic anhydrases by 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide leads to a decrease in tumor cell proliferation and an increase in apoptosis.
Biochemical and Physiological Effects
4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has been shown to have several biochemical and physiological effects, including the inhibition of tumor cell proliferation, induction of apoptosis, and anti-inflammatory effects. 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has also been shown to inhibit the activity of certain enzymes involved in the metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has several advantages for laboratory experiments, including its high purity and yield, as well as its ability to inhibit the activity of specific enzymes. However, 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has certain limitations, including its potential toxicity and the need for further investigation into its pharmacokinetics and pharmacodynamics.

Future Directions

For research on 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide include investigating its potential use in combination with other chemotherapeutic agents, as well as further investigation into its pharmacokinetics and pharmacodynamics. Additionally, research on the potential use of 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide in the treatment of other diseases, such as inflammatory bowel disease and osteoporosis, is warranted.
Conclusion
In conclusion, 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. The synthesis of 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has been optimized to yield high purity and high yield, making it an attractive compound for scientific research. 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has been extensively studied for its potential use in cancer research and has shown promising results in inhibiting tumor cell proliferation and inducing apoptosis. Further research is warranted to investigate the potential use of 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide in the treatment of other diseases and to optimize its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide involves several steps, including the reaction of 4-aminobenzamide with benzyl chloromethyl sulfone, followed by the reaction of the resulting intermediate with 2-(4-methylphenylthio)ethylamine. The final product is obtained after purification using column chromatography. The synthesis of 4-[benzyl(methylsulfonyl)amino]-N-{2-[(4-methylphenyl)thio]ethyl}benzamide has been optimized to yield high purity and high yield, making it an attractive compound for scientific research.